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Compound of Interest

Compound Name: PF-739

cat. No.: B610057

Researchers and laboratory professionals handling PF-739 are advised to follow stringent
disposal protocols to ensure safety and regulatory compliance. As a biologically active AMPK
agonist used in research, proper handling and disposal are paramount. While a specific Safety
Data Sheet (SDS) with detailed disposal instructions for PF-739 (CAS 1852452-14-2) is not
publicly available, established best practices for the disposal of research-grade chemical
compounds should be strictly adhered to.

The primary directive for any chemical disposal is to consult your institution's Environmental
Health & Safety (EHS) department. Local regulations and institutional protocols are the ultimate
authority on waste management. This document provides a general framework for safe
handling and disposal based on the compound's known properties.

Step-by-Step Disposal Procedure for PF-739
o Personal Protective Equipment (PPE): Before handling PF-739, ensure appropriate PPE is
worn, including safety glasses with side shields, a lab coat, and chemical-resistant gloves.

o Waste Segregation:

o Solid Waste: Dispose of any solid PF-739 powder, contaminated gloves, weigh boats, or
paper towels in a dedicated, clearly labeled hazardous waste container for solid chemical
waste. Do not mix with regular trash.

o Liquid Waste: Solutions containing PF-739 should be collected in a sealed, properly
labeled hazardous waste container for liquid chemical waste. Common solvents used with
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PF-739, such as DMSO, may have their own specific disposal requirements. Do not pour
PF-739 solutions down the drain.[1]

o Sharps: Any needles or other sharps contaminated with PF-739 must be disposed of in a
designated sharps container.[1]

» Waste Labeling: All waste containers must be clearly labeled with the full chemical name "
(3R,3aR,6R,6aR)-6-((6-Chloro-5-(4-(1-(hydroxymethyl)cyclopropyl)phenyl)-1H-
benzo[d]imidazol-2-yl)oxy)hexahydrofuro[3,2-b]furan-3-ol", the common name "PF-739", and
the CAS number "1852452-14-2". Also, indicate the major components of any solutions (e.g.,
"PF-739 in DMSQO").

o Storage of Waste: Store waste containers in a designated, secure area, away from
incompatible materials, until they are collected by your institution's EHS personnel.

» Decontamination: Decontaminate any surfaces or equipment that have come into contact
with PF-739 using an appropriate solvent or cleaning agent as determined by your
laboratory's standard operating procedures.

o EHS Collection: Arrange for the collection of the hazardous waste through your institution's
EHS department.

Chemical and Physical Properties of PF-739

The following table summarizes the known properties of PF-739. This information is crucial for
a preliminary assessment, but it is not a substitute for a complete Safety Data Sheet.
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Property Value Source
CAS Number 1852452-14-2 [2][3]
Chemical Formula C23H23CIN205 [2][3]
Molecular Weight 442.89 g/mol [2]
Appearance Not specified (likely a solid)

Solubility Soluble in DMSO [4]

Storage Temperature

0-4°C (short term), -20°C (long

term)

[2](3]

Hazard Classification

Shipped as non-hazardous

chemical

[2]

Toxicity Data

Not publicly available

Ecotoxicity Data

Not publicly available

Experimental Protocol: Waste Characterization for

Disposal

When a complete SDS is unavailable, a basic waste characterization may be required by your

EHS department. The following is a general protocol for preparing a waste sample for EHS

assessment.

» Objective: To provide a representative sample of the chemical waste stream to the EHS

department for analysis and determination of the appropriate disposal route.

o Materials:

o Properly labeled waste collection container (as described above).

o Secondary containment tray.

o Appropriate PPE.

o Waste inventory sheet.
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o Methodology:

1. Collect all waste materials (solid and liquid) in their respective, segregated, and labeled
containers.

2. For liquid waste, ensure the container is sealed to prevent evaporation or spills. Do not
mix different liquid waste streams.

3. For solid waste, ensure the container is sealed.

4. Complete a hazardous waste inventory sheet for each container. This form is typically
provided by your EHS department.

5. The sheet should include:

The full chemical name and CAS number of all components.

The estimated concentration or percentage of each component.

The total volume or mass of the waste.

The date of accumulation.

The laboratory and principal investigator's contact information.
6. Store the sealed and labeled container in a designated satellite accumulation area.

7. Contact EHS to schedule a pickup and provide them with the inventory sheet. EHS will
then use this information to profile the waste for transport and final disposal at a licensed
facility.

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of a
research chemical like PF-739.
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Caption: Decision workflow for PF-739 disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. ars.usda.gov [ars.usda.gov]

e 2. medkoo.com [medkoo.com]

e 3. PF-739 Supplier | AMPK agonist | CAS 1852452-14-2 | AOBIOUS [aobious.com]
e 4. medchemexpress.com [medchemexpress.com]

« To cite this document: BenchChem. [Essential Guide to the Proper Disposal of PF-739].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610057#pf-739-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b610057?utm_src=pdf-custom-synthesis
https://www.ars.usda.gov/ARSUserFiles/80000000/SHE/medwastedisposal0208.pdf
https://www.medkoo.com/products/17579
https://aobious.com/aobious/kinase-inhibitors/2218-pf-739.html
https://www.medchemexpress.com/pf-739.html
https://www.benchchem.com/product/b610057#pf-739-proper-disposal-procedures
https://www.benchchem.com/product/b610057#pf-739-proper-disposal-procedures
https://www.benchchem.com/product/b610057#pf-739-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b610057?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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